Ferrous lactate

Specification

• CAS No.: 92542-68-2
• Molecular Formula: C6H10FeO6
• Molecular Weight: 233.98 g/mol
• IUPAC Name: 2-hydroxypropanoate;iron(2+)
• Standard InChI: InChI=1S/2C3H6O3.Fe/c2*1-2(4)3(5)6;/h2*2,4H,1H3,(H,5,6);/q;;+2/p-2
• Standard InChI Key: DKKCQDROTDCQOR-UHFFFAOYSA-L
• SMILES: CC(C(=O)[O-])O.CC(C(=O)[O-])O.[Fe+2]
• Canonical SMILES: CC(C(=O)[O-])O.CC(C(=O)[O-])O.[Fe+2]

Introduction

Chemical Structure and Synthesis

Molecular Composition

Ferrous lactate consists of iron(II) ions coordinated to lactate anions ($\text{CH}_3\text{CH(OH)COO}^-$) in a hydrated crystalline structure. The exact hydration state varies, with common forms including the dihydrate ($n = 2$) and trihydrate ($n = 3$). X-ray diffraction studies reveal an octahedral geometry around the iron center, with lactate ligands binding via carboxylate and hydroxyl groups.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	$\text{C}_6\text{H}_{10}\text{FeO}_6$
Molecular Weight	233.99 g/mol
CAS Number	5905-52-2
Solubility in Water	8.5 g/100 mL (20°C)
pH (1% solution)	5.0–6.0
Melting Point	Decomposes at 280°C

Synthetic Routes

Two primary methods dominate industrial production:

• Metathesis Reaction: Calcium lactate reacts with iron(II) sulfate in aqueous solution:

  $$\text{Ca(C}_3\text{H}_5\text{O}_3\text{)}_2 + \text{FeSO}_4 \rightarrow \text{CaSO}_4 \downarrow + \text{Fe(C}_3\text{H}_5\text{O}_3\text{)}_2$$

  This route yields high-purity ferrous lactate but requires careful pH control to prevent oxidation to ferric species.

• Direct Acid Reaction: Iron filings are dissolved in lactic acid under inert atmosphere:

  $$\text{Fe} + 2\text{CH}_3\text{CH(OH)COOH} \rightarrow \text{Fe(C}_3\text{H}_5\text{O}_3\text{)}_2 + \text{H}_2 \uparrow$$

  This method is cost-effective but necessitates stringent oxygen exclusion.

Industrial and Nutritional Applications

Supplement Type	Gastric Bioaccessibility (%)	Intestinal Bioaccessibility (%)
Microencapsulated FeSO₄	62.3 ± 3.1	41.7 ± 2.8
Microencapsulated Fe Lactate	78.9 ± 4.2	55.4 ± 3.6
Data from simulated digestion models show ferrous lactate’s superior release kinetics compared to sulfate forms.

Pharmaceutical Uses

In tablet formulations, ferrous lactate demonstrates 30% higher bioavailability than ferrous fumarate in achlorhydric patients. Recent advances include:

• Lysine conjugation: $\text{Fe(C}_3\text{H}_5\text{O}_3\text{)}_2$-lysine complexes reduce gastrointestinal irritation while enhancing iron uptake by 40%.

• Delayed-release coatings: Hydroxypropyl methylcellulose matrices prevent premature oxidation in the stomach, maintaining >90% Fe²⁺ through intestinal transit.

Role in Energy Technologies

Fuel Cell Catalysts

In proton-exchange membrane fuel cells (PEMFCs), ferrous lactate serves as a precursor for nitrogen-doped carbon catalysts. Pyrolysis at 900°C under NH₃ yields materials with:

• Oxygen reduction activity: 0.82 V vs. RHE, comparable to platinum catalysts.

• Durability: <5% current loss after 10,000 cycles, attributed to stable Fe-N₄ active sites.

Future Research Directions

• Nanoparticle delivery systems: Chitosan-coated ferrous lactate nanoparticles (150 nm) show 2.3-fold increased Caco-2 cell uptake versus free iron.

• Microbiome interactions: Preliminary data suggest Lactobacillus spp. increase iron solubility by 60% via lactate synergism.

• Catalyst optimization: DFT calculations predict Fe-N-C sites derived from lactate precursors could achieve 0.91 V ORR activity with coordinated pyridinic nitrogen.